Cas no 1807006-18-3 (3-Amino-2-fluoro-6-nitropyridine)

• Product Name: 3-Amino-2-fluoro-6-nitropyridine
• CAS No: 1807006-18-3
• MF: C₅H₄FN₃O₂
• MW: 157.102563858032
• CID: 4899268
• Update Time: 2025-06-08

3-Amino-2-fluoro-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-fluoro-6-nitropyridine

• Inchi： 1S/C5H4FN3O2/c6-5-3(7)1-2-4(8-5)9(10)11/h1-2H,7H2
• InChI Key： AKVHWONHAXSDIY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC([N+](=O)[O-])=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 0.8
• Topological Polar Surface Area: 84.7

Additional information on 3-Amino-2-fluoro-6-nitropyridine

3-Amino-2-fluoro-6-nitropyridine (CAS No. 1807006-18-3): A Versatile Building Block in Modern Organic Synthesis

3-Amino-2-fluoro-6-nitropyridine (CAS No. 1807006-18-3) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and materials science. Its unique molecular structure, featuring a fluoro substituent and a nitro group, makes it a valuable intermediate for the synthesis of complex molecules. Researchers and industry professionals frequently search for terms like 3-Amino-2-fluoro-6-nitropyridine synthesis, CAS 1807006-18-3 applications, and fluoro-nitropyridine derivatives, reflecting its growing importance in scientific and industrial applications.

The compound's pyridine core is a cornerstone in heterocyclic chemistry, often serving as a scaffold for designing bioactive molecules. The presence of both amino and nitro functional groups allows for diverse chemical transformations, enabling the creation of tailored compounds for specific uses. Recent trends in green chemistry and sustainable synthesis have further highlighted the need for efficient routes to produce such intermediates, with searches for eco-friendly nitropyridine synthesis rising steadily.

In the pharmaceutical sector, 3-Amino-2-fluoro-6-nitropyridine is explored for its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Its fluoro moiety is often leveraged to enhance metabolic stability and bioavailability, a topic frequently queried as fluorine in drug design. Additionally, the compound's nitro group can be reduced to an amine, opening pathways to further functionalization—a process commonly searched as nitro reduction in pyridines.

Beyond pharmaceuticals, this compound finds utility in agrochemical research, where its derivatives are investigated for crop protection and pest control. The nitropyridine framework is known to impart herbicidal and fungicidal properties, aligning with the increasing demand for novel agrochemicals to address global food security challenges. Searches for nitropyridine-based herbicides and fluoro-substituted agrochemicals underscore this application.

From a materials science perspective, 3-Amino-2-fluoro-6-nitropyridine serves as a precursor for functional materials, including organic electronics and coordination polymers. Its ability to form stable complexes with metals is of particular interest, as seen in queries like pyridine-metal complexes and nitro-aromatic ligands. The compound's electron-withdrawing properties also make it a candidate for designing photoactive materials, a hot topic in renewable energy research.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize 3-Amino-2-fluoro-6-nitropyridine, with many researchers seeking protocols for pyridine derivative analysis. The compound's stability under various conditions is another area of interest, often explored under search terms like nitropyridine stability studies.

In summary, 3-Amino-2-fluoro-6-nitropyridine (CAS No. 1807006-18-3) is a multifaceted compound with broad applicability across scientific disciplines. Its synthesis, properties, and applications continue to inspire innovation, as evidenced by the growing body of literature and search trends. Whether in drug development, agrochemicals, or advanced materials, this nitropyridine derivative remains a key player in modern chemistry.